Cas no 317319-14-5 (3,4-difluorobenzene-1-carbothioamide)

• Product Name: 3,4-difluorobenzene-1-carbothioamide
• CAS No: 317319-14-5
• MF: C₇H₅F₂NS
• MW: 173.18310713768
• CID: 301181
• PubChem ID: 16771464
• Update Time: 2025-11-01

3,4-difluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3,4-difluoro-
• 3,4-Difluorothiobenzamide
• 3,4-Difluorobenzenecarbothioamide
• AG-F-05873
• AGN-PC-015S30
• Benzenecarbothioamide, 3,4-difluoro- (9CI)
• CTK4G7646
• MFCD04036083
• SCHEMBL2581780
• W12700
• 3,4-Difluoro-thiobenzamide
• CS-0308918
• EN300-140652
• DTXSID70588188
• 317319-14-5
• 3,4-Difluorobenzene-1-carbothioamide
• 3,4-Difluorobenzothioamide
• AS-55037
• BVZJSQFOGOEVMF-UHFFFAOYSA-N
• 3,4-Difluorothiobenzamide, 97%, AldrichCPR
• AKOS000127953
• SY152649
• Benzenecarbothioamide, 3,4-difluoro-
• DB-325852
• 3,4-difluorobenzene-1-carbothioamide

• MDL： MFCD04036083
• Inchi： 1S/C7H5F2NS/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key： BVZJSQFOGOEVMF-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=C(C=1)F)F)N

Computed Properties

• Exact Mass: 173.01115
• Monoisotopic Mass: 173.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,4-difluorobenzene-1-carbothioamide

Introduction to 3,4-Difluorobenzene-1-Carbothioamide (CAS No. 317319-14-5)

3,4-Difluorobenzene-1-carbothioamide (CAS No. 317319-14-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3,4-difluorobenzene-1-carbothioamide consists of a benzene ring substituted with two fluorine atoms at the 3 and 4 positions, and a carbothioamide group attached to the 1 position. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the potency, selectivity, and metabolic stability of lead compounds. 3,4-Difluorobenzene-1-carbothioamide is no exception, as it has been investigated for its potential as a scaffold in the design of new drugs targeting various diseases.

In the context of medicinal chemistry, 3,4-difluorobenzene-1-carbothioamide has been explored for its anti-inflammatory and analgesic properties. Research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The study suggested that the fluorine substituents play a crucial role in modulating the compound's interaction with target proteins, thereby enhancing its therapeutic efficacy.

Beyond its anti-inflammatory properties, 3,4-difluorobenzene-1-carbothioamide has also shown promise as an antitumor agent. A study published in Cancer Research demonstrated that certain derivatives of this compound were effective in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The researchers noted that the carbothioamide group contributed to the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthetic accessibility of 3,4-difluorobenzene-1-carbothioamide is another factor that makes it an attractive candidate for drug development. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound and its derivatives. One notable method involves the reaction of 3,4-difluorobenzoyl chloride with thiourea under mild conditions, yielding high yields of the desired product.

In addition to its therapeutic applications, 3,4-difluorobenzene-1-carbothioamide has also been studied for its potential as a probe molecule in chemical biology. Researchers have utilized this compound to investigate protein-protein interactions and enzyme inhibition mechanisms. The ability to modify the structure of this compound through functional group manipulation allows for the creation of tailored probes that can provide insights into complex biological processes.

The safety profile of 3,4-difluorobenzene-1-carbothioamide is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable results, with no significant toxicity observed at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3,4-difluorobenzene-1-carbothioamide (CAS No. 317319-14-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a valuable tool in the pursuit of innovative medical solutions.